Cas no 1248503-74-3 (1-(5-bromo-2-fluorophenyl)cyclopropan-1-amine)

• Product Name: 1-(5-bromo-2-fluorophenyl)cyclopropan-1-amine
• CAS No: 1248503-74-3
• MF: C₉H₉BrFN
• MW: 230.076864957809
• MDL: MFCD11037198
• CID: 4564524
• PubChem ID: 58055920
• Update Time: 2025-06-26

1-(5-bromo-2-fluorophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-2-fluorophenyl)cyclopropanamine
• Cyclopropanamine, 1-(5-bromo-2-fluorophenyl)-
• 1-(5-bromo-2-fluorophenyl)cyclopropan-1-amine

• MDL： MFCD11037198
• Inchi： 1S/C9H9BrFN/c10-6-1-2-8(11)7(5-6)9(12)3-4-9/h1-2,5H,3-4,12H2
• InChI Key： BMEIJHWNVVXHAV-UHFFFAOYSA-N
• SMILES： C1(C2=CC(Br)=CC=C2F)(N)CC1

1-(5-bromo-2-fluorophenyl)cyclopropan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(5-bromo-2-fluorophenyl)cyclopropan-1-amine

1-(5-Bromo-2-Fluorophenyl)Cyclopropan-1-Amine: A Comprehensive Overview

1-(5-Bromo-2-fluorophenyl)cyclopropan-1-amine (CAS No. 1248503-74-3) is a highly specialized organic compound with significant applications in modern chemistry and materials science. This compound, often referred to as cyclopropane amine, belongs to the broader category of heterocyclic amines, which have garnered substantial attention due to their unique electronic properties and structural versatility. The compound's structure consists of a cyclopropane ring attached to an amino group (-NH2) and a substituted phenyl group, specifically a 5-bromo-2-fluorophenyl moiety. This combination of functional groups renders the compound highly reactive and versatile in various chemical reactions.

The synthesis of 1-(5-bromo-2-fluorophenyl)cyclopropan-1-amine involves advanced organic synthesis techniques, including nucleophilic aromatic substitution and cyclopropanation reactions. Recent studies have focused on optimizing these processes to enhance yield and purity, making the compound more accessible for large-scale applications. The bromine and fluorine substituents on the phenyl ring significantly influence the compound's electronic properties, making it an ideal candidate for applications in drug discovery and materials science.

One of the most promising areas of research involving this compound is its application in drug design. The cyclopropane ring introduces unique steric and electronic effects, which can be exploited to design bioactive molecules with high specificity and potency. For instance, recent studies have demonstrated the potential of cyclopropane amines in targeting G-protein coupled receptors (GPCRs), a class of proteins critical in cellular signaling. The presence of halogens (bromine and fluorine) further enhances the compound's pharmacokinetic properties, making it an attractive lead for developing novel therapeutics.

In addition to its role in pharmaceuticals, 1-(5-bromo-2-fluorophenyl)cyclopropan-1-amine has found applications in materials science, particularly in the development of advanced polymers and coatings. The compound's ability to form stable covalent bonds under mild conditions makes it suitable for synthesizing high-performance materials with tailored properties. Recent advancements in polymer chemistry have leveraged this compound to create materials with enhanced mechanical strength, thermal stability, and corrosion resistance.

Another area of growing interest is the use of this compound in electronic materials. The cyclopropane ring's strained structure imparts unique electronic characteristics, which are advantageous in designing organic semiconductors and conductive polymers. Researchers have explored its potential in creating flexible electronics, such as organic light-emitting diodes (OLEDs) and thin-film transistors (TFTs). These applications highlight the compound's versatility across diverse fields.

Despite its numerous advantages, the synthesis and handling of cyclopropane amine derivatives require careful consideration due to their reactivity. Recent studies have focused on developing scalable synthesis routes that minimize waste and energy consumption, aligning with green chemistry principles. These efforts have significantly improved the sustainability of producing this compound for industrial applications.

In conclusion, 1-(5-bromo-2-fluorophenyl)cyclopropan-1-amine stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing drug discovery, materials science, and electronic technologies. As research continues to uncover new applications for this compound, its impact on various industries is expected to grow exponentially.